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Compound of Interest

Compound Name: Cacalol

Cat. No.: B1218255 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Overview of the Sesquiterpene
Cacalol for Drug Discovery and Development
[City, State] – This technical guide provides an in-depth analysis of Cacalol, a naturally

occurring sesquiterpene with significant therapeutic potential. This document, intended for

researchers, scientists, and professionals in drug development, details the compound's

chemical properties, biological activities, and mechanisms of action, with a focus on its

anticancer and anti-inflammatory effects.

Core Chemical and Physical Data
Cacalol, a bioactive sesquiterpene, has been the subject of extensive research due to its

promising pharmacological properties. Its fundamental chemical identifiers and properties are

summarized below.
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Parameter Value Reference

CAS Number 24393-79-1 [1]

Molecular Formula C₁₅H₁₈O₂ [1][2]

Molecular Weight 230.31 g/mol [1]

Exact Mass 230.1307 u [1]

IUPAC Name

(5S)-3,4,5-trimethyl-5,6,7,8-

tetrahydronaphtho[2,3-b]furan-

9-ol

[1]

Biological Activity and Therapeutic Potential
Cacalol, originally isolated from plants of the Cacalia genus, has demonstrated a range of

biological activities, positioning it as a compound of interest for further investigation.

Anticancer Activity
Research has shown that Cacalol possesses potent anti-proliferative effects against various

cancer cell lines, particularly breast and cervical cancer.[3] It induces apoptosis (programmed

cell death) and can act synergistically with existing chemotherapeutic drugs like Taxol and

cyclophosphamide, potentially overcoming chemoresistance.[1][4] A derivative, cacalol
acetate, has also shown significant antitumor activities, including the inhibition of cell growth

and migration, and the induction of cell cycle arrest.[3][5]

Anti-inflammatory and Antioxidant Properties
Cacalol exhibits notable anti-inflammatory and antioxidant activities.[3] It has been identified as

a potent free radical scavenger, which may contribute to its neuroprotective effects.[2]

Mechanism of Action: Signaling Pathway
Modulation
Cacalol's anticancer effects are, in part, attributed to its ability to modulate specific cellular

signaling pathways. A key mechanism involves the suppression of the Akt-SREBP-FAS

signaling pathway.[1][4] This inhibition leads to a decrease in the expression of fatty acid
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synthase (FAS), a crucial enzyme in lipid biosynthesis that is often overexpressed in cancer

cells.
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Caption: Cacalol's inhibition of the Akt-SREBP-FAS pathway.

Experimental Protocols
This section details key experimental methodologies used to evaluate the biological activity of

Cacalol and its derivatives.

Cell Culture and Treatment
HeLa (cervical cancer) and breast cancer cell lines (e.g., MDA-MB-231) are cultured in

appropriate media supplemented with fetal bovine serum and antibiotics.[3][4] For experiments,

cells are treated with varying concentrations of Cacalol or Cacalol Acetate, with a vehicle

control (e.g., DMSO) used in parallel.[3]

Cytotoxicity and Antiproliferative Assays
The cytotoxic effects of Cacalol can be determined using lactate dehydrogenase (LDH)

assays, which measure membrane integrity.[3] Antiproliferative activity is commonly assessed

using the crystal violet staining method or MTS assays, which quantify cell viability after a

specific treatment period.[3][4]
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Experimental Setup

Assay

Seed Cancer Cells

Incubate 24h

Treat with Cacalol
(or vehicle control)

Incubate for
 desired time

Crystal Violet Staining
or MTS Reagent

Measure Absorbance

Analyze Data
(Cell Viability %)

Click to download full resolution via product page

Caption: Workflow for assessing antiproliferative activity.
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Apoptosis Assay
The induction of apoptosis can be evaluated by detecting the activation of key proteins in the

apoptotic cascade, such as caspase-3.[3] This is often achieved through immunocytochemistry,

where cells are stained with an antibody specific to the active form of caspase-3 and visualized

using fluorescence microscopy.[3]

Cell Migration Assay
The effect of Cacalol on cancer cell migration can be assessed using a wound-healing assay.

[3] A scratch is made in a confluent monolayer of cells, and the rate of closure of this "wound" is

monitored over time in the presence and absence of the compound.[6]

Synthesis and Isolation
Cacalol is a naturally occurring sesquiterpene found in plants like Cacalia delphiniifolia.[1][2]

For research and development purposes, several total synthesis routes for Cacalol have been

developed and reported in the literature, providing a reliable source of the compound for further

studies.[7][8][9]

Conclusion
Cacalol presents a compelling profile as a bioactive compound with significant potential in

oncology and inflammatory disease research. Its well-defined mechanism of action, involving

the modulation of the Akt-SREBP-FAS signaling pathway, provides a solid foundation for its

further development as a therapeutic agent. This guide offers a comprehensive summary of the

current knowledge on Cacalol to aid researchers in their exploration of this promising natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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